molecular formula C13H17NO3 B1647908 1-(3,4-Dimethoxy-phenyl)-piperidine-4-one

1-(3,4-Dimethoxy-phenyl)-piperidine-4-one

Cat. No.: B1647908
M. Wt: 235.28 g/mol
InChI Key: VRXMKFPAUBCYIB-UHFFFAOYSA-N
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Description

1-(3,4-Dimethoxy-phenyl)-piperidine-4-one is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

1-(3,4-dimethoxyphenyl)piperidin-4-one

InChI

InChI=1S/C13H17NO3/c1-16-12-4-3-10(9-13(12)17-2)14-7-5-11(15)6-8-14/h3-4,9H,5-8H2,1-2H3

InChI Key

VRXMKFPAUBCYIB-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)N2CCC(=O)CC2)OC

Canonical SMILES

COC1=C(C=C(C=C1)N2CCC(=O)CC2)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A slurry of 1-benzyl-1-methyl-4-oxo-piperidinium iodide (9270 mg), 3,4-dimethoxy aniline (3900 mg) and anhydrous potassium carbonate (437 mg) in ethanol (90 ml)/water (45 ml) were heated to reflux for 6 hours. Additional potassium carbonate (200 mg) was added and the reaction was heated to 100° C. over night. Water (50 ml) was added to the reaction mixture, which was extracted three times with DCM. The combined organic layers were washed with water and brine, dried over sodium sulfate, filtered and the solvent was evaporated in vacuo to leave the crude product as a dark oil. The residue was purified by column chromatography (ethyl acetate/hexanes=1:1) to yield the product as a yellow solid (3700 mg). MS (ESI): 236.1 (MH+).
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9270 mg
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3900 mg
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437 mg
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45 mL
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90 mL
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50 mL
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200 mg
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